4-[2,3-dimethoxy-8-oxo-5,8,12,12a-tetrahydropyrazolo[3',4':4,5]pyrido[2,1-a]isoquinolin-11(6H)-yl]benzenecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-[2,3-dimethoxy-8-oxo-5,8,12,12a-tetrahydropyrazolo[3’,4’:4,5]pyrido[2,1-a]isoquinolin-11(6H)-yl]benzenecarbonitrile” is a complex organic molecule. It has a molecular weight of 400.43 and its molecular formula is C23H20N4O3 .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. It includes a pyrazolo-pyrido-isoquinoline core, which is a type of fused ring system common in many biologically active compounds. The molecule also contains a benzenecarbonitrile group, which is a type of aromatic compound with a nitrile group attached to a benzene ring .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Novel Synthetic Routes : Research has demonstrated methods for synthesizing complex heterocyclic compounds, which could be relevant for the synthesis of the specified chemical compound. For instance, the synthesis of annulated dihydroisoquinoline heterocycles via nitrogen ylides involves reactions that yield pyrrolo[2,1-a]isoquinolines, a process that might be adaptable for synthesizing similar complex structures (Abdallah & Dawood, 2008).
Antioxidant Activity : Studies on novel fused heterocyclic compounds derived from tetrahydropyrimidine derivatives have explored their antioxidant activities. Such research underscores the potential of complex heterocyclic compounds in developing antioxidant agents, which could also imply research avenues for the specified chemical (Salem et al., 2015).
Applications in Medicinal Chemistry
- Antitumor Activities : Some heterocyclic compounds have been evaluated for their antitumor activities, suggesting that similar structures could be explored for potential antitumor properties. The novel route to isoquinoline[2,1-g][1,6]naphthyridine, pyrazolo[5,1-a] isoquinoline, and pyridazino[4´,5´:3,4]pyrazolo[5,1-a]isoquinoline derivatives with evaluation of antitumor activities highlights this application area (Hassaneen, Wardkhan, & Mohammed, 2013).
Properties
IUPAC Name |
4-(4,5-dimethoxy-11-oxo-10,14,15-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-2,4,6,12(16),13-pentaen-15-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O3/c1-29-21-9-15-7-8-26-19(17(15)10-22(21)30-2)11-20-18(23(26)28)13-25-27(20)16-5-3-14(12-24)4-6-16/h3-6,9-10,13,19H,7-8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCPNDCWNOOXJJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C3CC4=C(C=NN4C5=CC=C(C=C5)C#N)C(=O)N3CCC2=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.